Cas no 1342113-95-4 ([1-(oxan-4-yl)pyrrolidin-3-yl]methanol)

• Product Name: [1-(oxan-4-yl)pyrrolidin-3-yl]methanol
• CAS No: 1342113-95-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 4585733
• Update Time: 2025-07-23

[1-(oxan-4-yl)pyrrolidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanol, 1-(tetrahydro-2H-pyran-4-yl)-
• 1-(oxan-4-yl)pyrrolidin-3-yl]methanol
• [1-(oxan-4-yl)pyrrolidin-3-yl]methanol

• Inchi： 1S/C10H19NO2/c12-8-9-1-4-11(7-9)10-2-5-13-6-3-10/h9-10,12H,1-8H2
• InChI Key： KITKYEWLPVHZCT-UHFFFAOYSA-N
• SMILES： N1(C2CCOCC2)CCC(CO)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on [1-(oxan-4-yl)pyrrolidin-3-yl]methanol

Professional Introduction to [1-(oxan-4-yl)pyrrolidin-3-yl)methanol and CAS No. 1342113-95-4

[1-(oxan-4-yl)pyrrolidin-3-yl)methanol] is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1342113-95-4, has garnered considerable attention due to its potential applications in drug development and bioorganic synthesis. The molecular structure of [1-(oxan-4-yl)pyrrolidin-3-yl)methanol] incorporates a pyrrolidine ring linked to an oxane moiety, which contributes to its distinctive chemical behavior and reactivity.

The pyrrolidine ring is a crucial component in medicinal chemistry, often found in biologically active molecules due to its ability to mimic the natural amino acid proline. This structural feature enhances the compound's solubility and bioavailability, making it a valuable candidate for further exploration in pharmaceutical applications. The oxane group, on the other hand, introduces a cyclic ether functionality, which can influence the compound's metabolic pathways and interactions with biological targets.

Recent research has highlighted the importance of [1-(oxan-4-yl)pyrrolidin-3-yl)methanol] in the development of novel therapeutic agents. Studies have demonstrated its potential role in modulating enzyme activity and receptor binding, making it a promising candidate for treating various diseases. For instance, preliminary investigations suggest that this compound may exhibit inhibitory effects on certain kinases and proteases, which are key targets in cancer therapy. Additionally, its structural flexibility allows for modifications that could enhance its pharmacological properties.

The synthesis of [1-(oxan-4-yl)pyrrolidin-3-yl)methanol] involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques not only improve the efficiency of production but also ensure the purity of the final product, which is critical for pharmaceutical applications.

In terms of pharmacokinetic properties, [1-(oxan-4-yl)pyrrolidin-3-yl)methanol] demonstrates favorable characteristics that make it suitable for drug development. Its moderate lipophilicity and solubility in both aqueous and organic solvents enhance its absorption and distribution within biological systems. Furthermore, preliminary toxicological studies indicate that this compound exhibits low toxicity at therapeutic doses, suggesting its potential for safe human use.

The application of computational chemistry has also played a pivotal role in understanding the behavior of [1-(oxan-4-yl)pyrrolidin-3-yl)methanol]. Molecular modeling techniques have been used to predict binding affinities and interaction patterns with biological targets, providing valuable insights into its mechanism of action. These computational approaches complement experimental data, enabling researchers to design more effective derivatives with enhanced pharmacological properties.

Future research directions for [1-(oxan-4-yl)pyrrolidin-3-yl)methanol] include exploring its potential in treating neurological disorders and inflammatory conditions. The compound's ability to interact with multiple biological pathways makes it a versatile scaffold for drug discovery. By leveraging innovative synthetic strategies and advanced analytical techniques, scientists aim to develop novel derivatives with improved efficacy and reduced side effects.

The industrial significance of [1-(oxan-4-yllpyrrolidin]-3 ylmethanol cannot be overstated. Its synthesis and application contribute to the advancement of pharmaceutical chemistry and provide new opportunities for therapeutic innovation. As research continues to uncover its potential benefits, this compound is poised to play a crucial role in the development of next-generation drugs that address unmet medical needs.